Cas no 2155855-89-1 (lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2155855-89-1
• MF: C₁₀H₁₄LiN₃O₃
• MW: 231.177462100983
• CID: 5174236
• PubChem ID: 132371518
• Update Time: 2025-06-11

lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 4-[(3-hydroxypyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylate
• Lithium;4-[(3-hydroxypyrrolidin-1-yl)methyl]-1-methylpyrazole-3-carboxylate
• lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15N3O3.Li/c1-12-4-7(9(11-12)10(15)16)5-13-3-2-8(14)6-13;/h4,8,14H,2-3,5-6H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key： ZOVBISBVJYLEMU-UHFFFAOYSA-M
• SMILES： OC1CCN(CC2=CN(C)N=C2C(=O)[O-])C1.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 81.4

Additional information on lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2155855-89-1)

Lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2155855-89-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. The presence of a lithium ion, combined with the pyrazole and pyrrolidine moieties, suggests possible interactions with biological targets such as ion channels and enzymes, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its pharmacological properties. One of the key findings is its ability to act as a modulator of glycogen synthase kinase-3 (GSK-3), an enzyme implicated in numerous diseases, including Alzheimer's disease, diabetes, and cancer. The lithium ion in the compound is believed to play a critical role in this modulation, as lithium has been historically used in the treatment of bipolar disorder due to its effects on GSK-3 inhibition. Preliminary in vitro studies have demonstrated that the compound exhibits significant inhibitory activity against GSK-3, with improved selectivity and reduced side effects compared to traditional lithium salts.

In addition to its potential as a GSK-3 inhibitor, lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate has also been explored for its neuroprotective effects. Animal models of neurodegenerative diseases have shown that the compound can reduce neuronal apoptosis and improve cognitive function. These effects are thought to be mediated through the compound's ability to enhance mitochondrial function and reduce oxidative stress, which are critical factors in the progression of neurodegenerative disorders. Further research is underway to validate these findings and explore the compound's efficacy in clinical settings.

The synthesis of this compound involves a multi-step process, starting with the preparation of the pyrazole core, followed by the introduction of the pyrrolidine and hydroxymethyl groups. The final step involves the formation of the lithium salt, which is crucial for the compound's stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in preclinical studies. Researchers are also investigating the potential for structural modifications to enhance its pharmacokinetic properties, such as solubility and half-life.

Despite the promising results, several challenges remain in the development of lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate as a therapeutic agent. These include optimizing its dosing regimen, minimizing potential side effects, and ensuring its safety profile in long-term use. Ongoing studies are addressing these issues through comprehensive toxicological and pharmacokinetic evaluations. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, lithium(1+) 4-(3-hydroxypyrrolidin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate represents a promising avenue for the development of novel therapeutics targeting GSK-3 and neurodegenerative diseases. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. As more data becomes available, this compound may pave the way for innovative treatments in the fields of neurology and metabolic disorders.